Cas no 2172344-99-7 (tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate)

Tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate is a specialized organic compound featuring a carbamate-protected amine group and a reactive chlorosulfonyl moiety. Its structure combines the stability of a tert-butyloxycarbonyl (Boc) protecting group with the versatility of a sulfonyl chloride functionality, making it a valuable intermediate in synthetic organic chemistry. The Boc group facilitates selective deprotection under mild acidic conditions, while the chlorosulfonyl group enables further derivatization, such as sulfonamide formation. This compound is particularly useful in peptide synthesis, medicinal chemistry, and the preparation of sulfonamide-based scaffolds. Its well-defined reactivity and compatibility with standard protecting group strategies enhance its utility in multistep synthetic routes.
tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate structure
2172344-99-7 structure
Product Name:tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate
CAS No:2172344-99-7
MF:C12H22ClNO4S
MW:311.825381755829
CID:6283496
PubChem ID:165869016
Update Time:2025-05-24

tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate
    • 2172344-99-7
    • EN300-1577603
    • tert-butyl N-{1-[(chlorosulfonyl)methyl]cyclohexyl}carbamate
    • Inchi: 1S/C12H22ClNO4S/c1-11(2,3)18-10(15)14-12(9-19(13,16)17)7-5-4-6-8-12/h4-9H2,1-3H3,(H,14,15)
    • InChI Key: HQQJQSKUNMDUHD-UHFFFAOYSA-N
    • SMILES: ClS(CC1(CCCCC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 311.0958071g/mol
  • Monoisotopic Mass: 311.0958071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80.8Ų

tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate

tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate, identified by the CAS number 2172344-99-7, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group with a chlorosulfonyl-substituted cyclohexane ring. The molecule's design allows for versatile reactivity and functionality, making it a valuable component in modern chemical synthesis and industrial applications.

Recent advancements in chemical synthesis have highlighted the potential of tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate as a key intermediate in the production of advanced materials. Researchers have explored its role in the development of novel polymers and biodegradable materials, leveraging its unique chemical properties to enhance product performance. The compound's ability to undergo selective transformations under controlled conditions has made it a focal point in green chemistry initiatives, where minimizing environmental impact is a priority.

In agricultural applications, tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate has shown promise as a component in sustainable pest control solutions. Studies have demonstrated its effectiveness in enhancing the bioavailability of agrochemicals, reducing the need for excessive chemical inputs. This aligns with global efforts to promote eco-friendly farming practices and reduce the environmental footprint of agriculture.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent breakthroughs in catalytic chemistry have enabled more efficient production methods, reducing costs and improving scalability. These advancements have positioned tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate as a cornerstone in the development of next-generation chemical products.

From a structural perspective, the molecule's cyclohexane ring provides stability and rigidity, while the chlorosulfonyl group introduces reactivity and functional versatility. This combination allows for tailored modifications to suit specific application needs. For instance, researchers have explored its use as a precursor for developing advanced pharmaceutical agents, where its unique properties can be harnessed to improve drug delivery systems.

In conclusion, tert-butyl N-{1-(chlorosulfonyl)methylcyclohexyl}carbamate represents a cutting-edge compound with vast potential across multiple industries. Its adaptability, combined with recent advancements in synthesis and application techniques, underscores its importance in modern chemical innovation. As research continues to uncover new possibilities, this compound is poised to play an increasingly vital role in shaping the future of materials science and sustainable chemistry.

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